Cas no 1261815-77-3 (2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid
• CAS No: 1261815-77-3
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983783
• Update Time: 2025-06-30

2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-13-9(7-12(20)21)3-6-11(19-13)8-1-4-10(5-2-8)14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： SPIVNWDDYWVTHO-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C=CC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid

2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic Acid (CAS No. 1261815-77-3)

2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid, also known by its CAS number 1261815-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of this molecule consists of a pyridine ring substituted with a chlorine atom at position 2, a trifluoromethylphenyl group at position 6, and an acetic acid moiety at position 3. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes chlorination, substitution, and acetylation steps to achieve the desired product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid exhibits potent activity against various disease targets, including cancer and inflammation. In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound selectively inhibits the growth of cancer cells by targeting specific oncogenic pathways. The trifluoromethyl group attached to the phenyl ring plays a crucial role in enhancing the compound's bioavailability and stability, making it a strong candidate for further preclinical testing.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. Its ability to inhibit plant pathogens has been investigated in several agricultural studies. For example, a research team from the University of California reported that 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid shows promising activity against fungal pathogens that affect crops such as wheat and soybean. This dual application in both medicine and agriculture underscores the versatility of this compound.

The chemical properties of CAS No. 1261815-77-3 are also worth noting. Its molecular weight is approximately 359 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, the ecological impact of 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid has been a topic of recent research. Studies have focused on its biodegradation patterns and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its environmental persistence. However, further studies are needed to fully assess its long-term ecological effects.

In conclusion, CAS No. 1261815-77-3, or 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetic acid, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic and agricultural applications. Its unique structure, coupled with advancements in synthetic methods and biological testing, positions it as a promising candidate for future development.